Cas no 620-16-6 (1-Chloro-3-ethylbenzene)

1-Chloro-3-ethylbenzene (CAS 620-16-6) is a chlorinated aromatic compound featuring both chloro and ethyl substituents on a benzene ring. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its balanced lipophilicity and electron-withdrawing properties enhance its utility in cross-coupling reactions and electrophilic substitutions. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its well-defined chemical properties allow for precise functionalization, enabling tailored applications in fine chemical manufacturing. Available in high purity grades, it meets stringent requirements for research and industrial processes.
1-Chloro-3-ethylbenzene structure
1-Chloro-3-ethylbenzene structure
Product Name:1-Chloro-3-ethylbenzene
CAS No:620-16-6
MF:C8H9Cl
MW:140.610061407089
CID:39045
PubChem ID:136426
Update Time:2025-06-06

1-Chloro-3-ethylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Chloro-3-ethylbenzene
    • 1-Aethyl-3-chlor-benzol
    • 1-ethyl-3-chloro-benzene
    • 3-Chlor-1-aethyl-benzol
    • 3'-Chlor-ethylbenzen
    • 3-CHLORO-ETHYLBENZENE
    • 3-Ethylchlorobenzene
    • Benzene,1-chloro-3-ethyl
    • m-chloroethylbenzene
    • 3-Chloroethylbenzene
    • NSC 60919
    • EN300-104955
    • Benzene, 1-chloro-3-ethyl-
    • MFCD02181081
    • A928542
    • LOXUEGMPESDGBQ-UHFFFAOYSA-N
    • CS-0168176
    • FT-0703003
    • NSC-60919
    • AKOS006279097
    • AS-30445
    • DTXSID40211032
    • SCHEMBL91280
    • 620-16-6
    • NSC60919
    • AMY28190
    • DTXCID40133523
    • AR4N74Z5NU
    • 961-319-7
    • MDL: MFCD02181081
    • Inchi: 1S/C8H9Cl/c1-2-7-4-3-5-8(9)6-7/h3-6H,2H2,1H3
    • InChI Key: LOXUEGMPESDGBQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)CC

Computed Properties

  • Exact Mass: 140.03900
  • Monoisotopic Mass: 140.039278
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 80.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Colorless or light yellow liquid.
  • Density: 1.053
  • Melting Point: -55 ºC
  • Boiling Point: 184 ºC
  • Refractive Index: 1.5195
  • PSA: 0.00000
  • LogP: 2.90240
  • Solubility: It is almost insoluble in water and miscible with ethanol and acetone
  • FEMA: 2702

1-Chloro-3-ethylbenzene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Chloro-3-ethylbenzene Pricemore >>

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